Cas no 2229148-64-3 (tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate
• CAS No: 2229148-64-3
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6508767
• PubChem ID: 165621145
• Update Time: 2025-11-06

tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate
• EN300-1889882
• 2229148-64-3
• tert-butyl N-[2-amino-3-(3-hydroxy-4-methylphenyl)propyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-10-5-6-11(8-13(10)18)7-12(16)9-17-14(19)20-15(2,3)4/h5-6,8,12,18H,7,9,16H2,1-4H3,(H,17,19)
• InChI Key： MMZZCCAJHSAVJT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC(C)=C(C=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate

Research Brief on tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate (CAS: 2229148-64-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate (CAS: 2229148-64-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique structural properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies highlight the efficient synthetic routes for tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate, emphasizing its role as a key building block in the development of novel therapeutic agents. Researchers have optimized multi-step protocols involving protective group strategies and catalytic hydrogenation, achieving high yields and purity. The compound's structural features, including the tert-butyl carbamate group and the hydroxy-methylphenyl moiety, make it particularly valuable for designing targeted inhibitors and modulators of biological pathways.

In pharmacological investigations, derivatives of this compound have demonstrated promising activity against several disease targets. Notably, its structural analogs have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory conditions. Molecular docking studies reveal that the hydroxy-methylphenyl group facilitates specific interactions with active sites of target proteins, enhancing binding affinity and selectivity.

Emerging applications of tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate extend to the development of prodrugs and drug delivery systems. Its chemical stability and ability to undergo controlled degradation under physiological conditions make it an attractive candidate for designing stimuli-responsive therapeutics. Recent preclinical studies have explored its incorporation into polymer-drug conjugates, demonstrating improved pharmacokinetic profiles and reduced off-target effects.

Ongoing research efforts are focused on expanding the therapeutic potential of this compound through structural modifications and combination strategies. Collaborative projects between academic institutions and pharmaceutical companies aim to develop novel derivatives with enhanced bioavailability and target specificity. The compound's versatility positions it as a valuable tool in the discovery and optimization of next-generation pharmaceuticals.

In conclusion, tert-butyl N-2-amino-3-(3-hydroxy-4-methylphenyl)propylcarbamate represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural characteristics and demonstrated biological activities warrant continued investigation, particularly in the context of personalized medicine and targeted therapies. Future research directions should explore its potential in addressing unmet medical needs while optimizing synthetic scalability and safety profiles.